Cas no 2138019-84-6 (2-[3-(1-Ethoxyethenyl)phenyl]acetic acid)

• Product Name: 2-[3-(1-Ethoxyethenyl)phenyl]acetic acid
• CAS No: 2138019-84-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5816451
• PubChem ID: 165832143
• Update Time: 2025-10-29

2-[3-(1-Ethoxyethenyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2138019-84-6
• 2-[3-(1-ethoxyethenyl)phenyl]acetic acid
• EN300-803314
• 2-[3-(1-Ethoxyethenyl)phenyl]acetic acid

• Inchi： 1S/C12H14O3/c1-3-15-9(2)11-6-4-5-10(7-11)8-12(13)14/h4-7H,2-3,8H2,1H3,(H,13,14)
• InChI Key： PSHGBILNRGEPHS-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1=CC=CC(CC(=O)O)=C1

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-[3-(1-Ethoxyethenyl)phenyl]acetic acid

2-[3-(1-Ethoxyethenyl)phenyl]acetic Acid: A Comprehensive Overview

2-[3-(1-Ethoxyethenyl)phenyl]acetic acid (CAS No: 2138019-84-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties, making it a focal point for researchers worldwide.

The molecular structure of 2-[3-(1-Ethoxyethenyl)phenyl]acetic acid comprises a phenyl ring substituted with an ethoxyethenyl group at the 3-position and an acetic acid moiety at the 2-position. This arrangement imparts the compound with distinctive electronic and steric properties, which are crucial for its functional versatility. The ethoxyethenyl group, a vinyl ether derivative, contributes to the compound's reactivity and stability, while the acetic acid group introduces acidic characteristics that are exploitable in various chemical reactions.

Recent studies have highlighted the potential of 2-[3-(1-Ethoxyethenyl)phenyl]acetic acid as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in constructing complex natural product analogs, leveraging its ability to undergo diverse transformations such as cyclization and cross-coupling reactions. These findings underscore its value as a building block in medicinal chemistry.

In terms of synthesis, 2-[3-(1-Ethoxyethenyl)phenyl]acetic acid can be prepared via several routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired level of functional group compatibility. Notably, advancements in catalytic methods have enhanced the efficiency and selectivity of these reactions, paving the way for large-scale production.

The physical properties of 2-[3-(1-Ethoxyethenyl)phenyl]acetic acid are equally noteworthy. Its melting point, boiling point, and solubility characteristics make it suitable for various analytical techniques such as chromatography and spectroscopy. These properties are essential for quality control during manufacturing processes and for ensuring the stability of formulations containing this compound.

From an environmental perspective, understanding the degradation pathways of 2-[3-(1-Ethoxyethenyl)phenyl]acetic acid is critical for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes hydrolysis to yield less complex compounds that are more readily metabolized by microorganisms.

In conclusion, 2-[3-(1-Ethoxyethenyl)phenyl]acetic acid (CAS No: 2138019-84-6) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure, coupled with emerging insights from cutting-edge research, positions it as a key player in advancing scientific discovery across multiple disciplines.